molecular formula C10H13N B1212759 11-Azapentacyclo(6.2.1).0(2,7).0(4,10).0(5,9)decane CAS No. 95617-30-4

11-Azapentacyclo(6.2.1).0(2,7).0(4,10).0(5,9)decane

Cat. No. B1212759
CAS RN: 95617-30-4
M. Wt: 147.22 g/mol
InChI Key: AWGULFDHHFSTLO-UHFFFAOYSA-N
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Description

11-Azapentacyclo(6.2.1).0(2,7).0(4,10).0(5,9)decane, also known as 11-Azapentacyclo(6.2.1).0(2,7).0(4,10).0(5,9)decane, is a useful research compound. Its molecular formula is C10H13N and its molecular weight is 147.22 g/mol. The purity is usually 95%.
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properties

CAS RN

95617-30-4

Product Name

11-Azapentacyclo(6.2.1).0(2,7).0(4,10).0(5,9)decane

Molecular Formula

C10H13N

Molecular Weight

147.22 g/mol

IUPAC Name

4-azapentacyclo[5.4.0.02,6.03,10.05,9]undecane

InChI

InChI=1S/C10H13N/c1-3-4-2-6-5(1)9-7(3)8(4)10(6)11-9/h3-11H,1-2H2

InChI Key

AWGULFDHHFSTLO-UHFFFAOYSA-N

SMILES

C1C2C3CC4C1C5C2C3C4N5

Canonical SMILES

C1C2C3CC4C1C5C2C3C4N5

synonyms

11-APCD
11-azapentacyclo(6.2.1).0(2,7).0(4,10).0(5,9)decane
11-azapentacyclo(6.2.1).0(2,7).0(4,10).0(5,9)decane hydrochloride
11-azapentacyclo(6.2.1).0(2,7).0(4,10).0(5,9)decane picrate

Origin of Product

United States

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